Cas no 1368927-77-8 (4-(dimethyl-1,3-oxazol-2-yl)piperidine)

• Product Name: 4-(dimethyl-1,3-oxazol-2-yl)piperidine
• CAS No: 1368927-77-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 2113901
• PubChem ID: 82408854
• Update Time: 2025-10-28

4-(dimethyl-1,3-oxazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dimethyl-2-oxazolyl)Piperidine
• Piperidine, 4-(4,5-dimethyl-2-oxazolyl)-
• HRKIGPGSMJSWQO-UHFFFAOYSA-N
• 4-(4,5-Dimethyl-oxazol-2-yl)-piperidine
• CID 82408854
• 4-(dimethyl-1,3-oxazol-2-yl)piperidine

• Inchi： 1S/C10H16N2O/c1-7-8(2)13-10(12-7)9-3-5-11-6-4-9/h9,11H,3-6H2,1-2H3
• InChI Key： HRKIGPGSMJSWQO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 38.1

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 287.1±40.0 °C(Predicted)
• pka: 9.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-(dimethyl-1,3-oxazol-2-yl)piperidine

Recent Advances in the Study of 4-(Dimethyl-1,3-oxazol-2-yl)piperidine (CAS: 1368927-77-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(dimethyl-1,3-oxazol-2-yl)piperidine (CAS: 1368927-77-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring a piperidine ring linked to a dimethyloxazole moiety, has garnered significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(dimethyl-1,3-oxazol-2-yl)piperidine derivatives as selective serotonin reuptake inhibitors (SSRIs). The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity for the serotonin transporter (SERT), achieving a 15-fold improvement over early-generation SSRIs. Notably, the dimethyloxazole group was found to enhance blood-brain barrier permeability while maintaining metabolic stability, addressing a critical challenge in CNS drug development.

In antimicrobial applications, researchers at the European Journal of Medicinal Chemistry reported novel 4-(dimethyl-1,3-oxazol-2-yl)piperidine-based compounds with potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, with molecular docking studies revealing strong interactions with penicillin-binding protein 2a (PBP2a). These findings suggest potential for developing new antibiotics to combat antimicrobial resistance, a growing global health concern.

The synthetic accessibility of 1368927-77-8 has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel one-pot synthesis route using microwave-assisted cyclization, achieving an 82% yield with excellent purity. This efficient synthesis protocol significantly reduces production costs and environmental impact compared to traditional multi-step approaches, making the compound more accessible for large-scale pharmaceutical applications.

Pharmacokinetic studies of 4-(dimethyl-1,3-oxazol-2-yl)piperidine derivatives have revealed favorable drug-like properties, including good oral bioavailability (65-78% in rodent models) and moderate plasma protein binding (45-60%). These characteristics, combined with the scaffold's synthetic versatility, position it as a valuable building block for medicinal chemistry programs. Several pharmaceutical companies have reportedly incorporated this core structure into their drug discovery pipelines, particularly for neurological and infectious disease targets.

Looking forward, researchers anticipate expanded applications of 1368927-77-8 in targeted drug delivery systems. Preliminary work has shown that the oxazole moiety can serve as an effective linker for antibody-drug conjugates (ADCs), with potential applications in oncology. As the field of chemical biology continues to evolve, this compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research and development efforts in the pharmaceutical industry.